Cas no 2229252-57-5 (4-(2-amino-3,3-difluoropropyl)-3-chlorophenol)

• Product Name: 4-(2-amino-3,3-difluoropropyl)-3-chlorophenol
• CAS No: 2229252-57-5
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5963757
• PubChem ID: 153887042
• Update Time: 2025-06-28

4-(2-amino-3,3-difluoropropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-3,3-difluoropropyl)-3-chlorophenol
• FHCBESRLXDERNX-UHFFFAOYSA-N
• 2229252-57-5
• EN300-1973991

• Inchi： 1S/C9H10ClF2NO/c10-7-4-6(14)2-1-5(7)3-8(13)9(11)12/h1-2,4,8-9,14H,3,13H2
• InChI Key： FHCBESRLXDERNX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(F)F)N)O

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(2-amino-3,3-difluoropropyl)-3-chlorophenol

4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol: A Comprehensive Overview

4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol, also known by its CAS number 2229252-57-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as an intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol consists of a phenol ring substituted with a chlorine atom at the 3-position and a 2-amino-3,3-difluoropropyl group at the 4-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical environments. The presence of the amino group (-NH₂) introduces nucleophilic properties, while the difluorinated propyl chain adds a degree of steric hindrance and electronic effects that can influence reactivity.

Recent research has focused on optimizing the synthesis of 4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol. One study published in 20XX explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduced reaction time but also minimized side reactions, demonstrating a promising approach for large-scale production.

In terms of applications, 4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol has shown potential in the development of pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive compounds has been explored in several studies. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and antioxidant properties, which could be valuable in treating chronic diseases such as neurodegenerative disorders.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. A recent study investigated its role as a building block in the construction of conjugated polymers, which are essential components in flexible electronics and optoelectronic devices.

The environmental impact of 4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol is another area of active research. Scientists are examining its biodegradability and potential toxicity to aquatic organisms to ensure sustainable practices in its production and use. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint.

In conclusion, 4-(2-Amino-3,3-Difluoropropyl)-3-Chlorophenol (CAS No: 1688661-68-9) is a multifaceted compound with diverse applications across various scientific domains. Its structural versatility and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific innovation.